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Compound of Interest

Compound Name:
Boc-3,5-Dimethoxy-L-

phenylalanine

Cat. No.: B1503873 Get Quote

Executive Summary
This technical guide addresses the procurement, quality control (QC), and application of Boc-
3,5-Dimethoxy-L-phenylalanine (CAS: 1213596-36-1). As a non-canonical amino acid, this

building block is critical in structure-activity relationship (SAR) studies, offering unique

electronic properties (electron-rich aromatic system) and steric bulk compared to native

Phenylalanine or Tyrosine.

The market for substituted phenylalanines is fragmented. Researchers often face challenges

regarding enantiomeric purity (%ee) and positional isomer confusion (e.g., receiving 3,4-

dimethoxy instead of 3,5-dimethoxy). This guide establishes a rigorous protocol for vendor

selection and incoming material validation to ensure downstream synthetic success.

Chemical Profile & Rational Design
Understanding the physicochemical behavior of this residue is prerequisite to its application.

The 3,5-dimethoxy substitution pattern creates a specific electronic environment on the phenyl

ring.
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Property Data / Description

Chemical Name
N-(tert-Butoxycarbonyl)-3,5-dimethoxy-L-

phenylalanine

CAS Number
1213596-36-1 (Primary); Note: Verify via

structure search as indexing varies.

Molecular Formula C₁₆H₂₃NO₆

Molecular Weight 325.36 g/mol

Protecting Group Boc (Acid-labile, removed by TFA)

Electronic Effect
Electron-donating methoxy groups increase

electron density of the aryl ring (π-donor).

Solubility
Soluble in DCM, DMF, DMSO; Low solubility in

water.

Scientific Application Context:

Receptor Probing: The methoxy groups act as hydrogen bond acceptors but not donors,

allowing differentiation between H-bonding and hydrophobic interactions in receptor pockets.

Metabolic Stability: The 3,5-substitution blocks metabolic oxidation at these positions,

potentially extending the half-life of peptide drugs.

Fluorescence: Methoxy-substituted phenylalanines often exhibit altered fluorescence

quantum yields, serving as intrinsic probes.

Commercial Supply Landscape
The supply chain for Boc-3,5-Dimethoxy-L-phenylalanine is tiered. Unlike standard amino

acids (e.g., Boc-Ala-OH), this is a "Tier 2" specialty building block.

Supplier Categorization
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Tier Supplier Type
Recommended
Vendors

Use Case

1 Global Catalog

Bachem, Sigma-

Aldrich (Merck),

Chem-Impex

High reliability,

complete CoA, small

scale (1g - 25g). Best

for GLP work.

2
Building Block

Specialists

Enamine, Combi-

Blocks, BLD Pharm

Broadest inventory of

analogs. Good

balance of

cost/quality.

3 Custom/CRO
WuXi AppTec,

PharmBlock

Multi-kilogram scale-

up. Requires strict

external QC

validation.

The "Isomer Trap" Warning
A common procurement failure mode is the accidental purchase of the 3,4-dimethoxy isomer

(CAS: 218457-71-7) or the D-enantiomer.

Directive: Always search by CAS and Chemical Structure. Do not rely solely on text names in

vendor portals.

Quality Control (QC) Protocol: A Self-Validating
System
Trustworthiness Pillar: Do not assume the label is correct. Implement the following incoming

inspection workflow. This system ensures that only material meeting >98% purity and >99% ee

enters the synthesis pipeline.

QC Workflow Diagram
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Incoming Material
(Boc-3,5-dimethoxy-L-Phe)

Visual Inspection
(Color/Crystalline State)
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(Purity Check)
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1H-NMR (DMSO-d6)
(Identity Confirmation)
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RELEASE for Synthesis

  Pass All Specs
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Figure 1: Incoming Quality Control Workflow. A sequential failure mode analysis where any step

failure triggers rejection.
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Analytical Specification Table
Test Method

Acceptance
Criteria

Rationale

Appearance Visual
White to off-white

powder

Yellowing indicates

oxidation or free

amine degradation.

Purity RP-HPLC (C18) ≥ 98.0% (Area)

Impurities >2% can

cause truncation in

SPPS.

Chiral Purity Chiral HPLC/SFC ≥ 99.0% ee (L-isomer)

D-isomer

contamination ruins

secondary structure

(α-helices).

Identity 1H-NMR (300+ MHz) Conforms to structure

Confirm 3,5-

substitution pattern

(singlet ~3.7 ppm for

OMe).

Specific Rotation Polarimetry Matches CoA ± 2°
Quick check for gross

enantiomeric errors.

Utilization in Solid-Phase Peptide Synthesis (SPPS)
Expertise & Experience: While Fmoc chemistry is standard, Boc chemistry is preferred for

"difficult" sequences prone to aggregation, as the TFA deprotection breaks up secondary

structures more effectively than piperidine.

Deprotection Mechanism
The Boc group is acid-labile. In the presence of Trifluoroacetic acid (TFA), it undergoes

acidolysis to yield the free amine, CO₂, and isobutylene (gas).
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Figure 2: Acidolytic cleavage of the Boc protecting group.

Step-by-Step Coupling Protocol
Resin Selection: Use PAM or MBHA resin for Boc chemistry.

Deprotection:

Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

Critical Step: Scavengers (e.g., anisole) are usually not needed for Boc removal alone, but

if the peptide contains Trp/Met, add 5% scavenger cocktail.

Neutralization:

Wash with DCM.

Neutralize with 10% Diisopropylethylamine (DIEA) in DCM (2 x 2 min).

Activation & Coupling:

Dissolve Boc-3,5-dimethoxy-L-Phe (3.0 eq) in minimal DMF/DCM.

Add HBTU (2.9 eq) and DIEA (6.0 eq).

Reaction Time: 45–60 minutes.

Monitoring: Perform Kaiser Test (Ninhydrin). If blue (positive), re-couple.

Safety Note: TFA is highly corrosive. Perform all deprotection steps in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1503873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

